Cas no 307544-37-2 (2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide)

• Product Name: 2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide
• CAS No: 307544-37-2
• MF: C₁₉H₁₉N₃O₆S
• MW: 417.435663461685
• CID: 5446433
• PubChem ID: 1181025
• Update Time: 2025-08-05

2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS002348528
• STK965892
• VU0507501-1
• 2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide
• Oprea1_160973
• SR-01000024597
• 2,6-dimethoxy-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)benzamide
• F3016-0093
• 2,6-dimethoxy-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide
• 307544-37-2
• SR-01000024597-1
• 2,6-Dimethoxy-N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]benzamide

• Inchi： 1S/C19H19N3O6S/c1-12-11-17(21-28-12)22-29(24,25)14-9-7-13(8-10-14)20-19(23)18-15(26-2)5-4-6-16(18)27-3/h4-11H,1-3H3,(H,20,23)(H,21,22)
• InChI Key： TXOUBGJHPFZQCW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 417.09945651g/mol
• Monoisotopic Mass: 417.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.57±0.50(Predicted)

Additional information on 2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

Introduction to Compound CAS No. 307544-37-2: 2,6-Dimethoxy-N-{4-[(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoyl]Phenyl}Benzamide

The compound with CAS number 307544-37-2, commonly referred to as 2,6-dimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a benzamide core with two methoxy groups at the 2 and 6 positions. This substitution pattern contributes to its aromatic stability and electronic properties. The sulfamoyl group attached to the phenyl ring introduces additional functionality, enabling interactions with biological systems. The presence of the oxazole ring further enhances the compound's versatility, as it is known for its ability to participate in hydrogen bonding and other non-covalent interactions. These features make it a valuable building block in the design of bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in drug delivery systems. Studies have demonstrated that the compound exhibits excellent solubility in polar solvents, which is a critical property for pharmaceutical applications. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The toxicity profile of this compound has been extensively studied, with results indicating low acute toxicity under standard experimental conditions. However, further long-term studies are required to fully understand its potential effects on human health and the environment.

In conclusion, CAS No. 307544-37-2 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry.